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Compound of Interest

Compound Name: Dinobuton

Cat. No.: B1670692

Dinobuton: A Technical Guide for Researchers

An In-depth Whitepaper on the Dinitrophenol Acaricide and Fungicide

This technical guide provides a comprehensive overview of Dinobuton, a dinitrophenol-based
pesticide, for an audience of researchers, scientists, and drug development professionals. It
delves into its chemical and physical properties, mechanism of action, metabolic pathways, and
toxicological profile. This document synthesizes available data to facilitate a deeper
understanding of Dinobuton's biological activity and potential applications in research and
development.

Chemical and Physical Properties

Dinobuton is the common name for 2-sec-butyl-4,6-dinitrophenyl isopropyl carbonate.[1][2] It
is a pale yellow crystalline solid that is practically insoluble in water but soluble in many organic
solvents.[1][2][3] Commercial formulations of Dinobuton are typically racemic mixtures of its
two enantiomers, the R- and S-forms, stemming from a chiral center in its sec-butyl group.[4]

Table 1: Chemical and Physical Properties of Dinobuton
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Property Value Source(s)
2-butan-2-yl-4,6-dinitrophenyl

UPAC Name ;ropan-z-ylycarbonate e s

CAS Number 973-21-7 [1][3]
Molecular Formula C14H18N207 [11[3]
Molecular Weight 326.30 g/mol [11[3]
Appearance Pale yellow solid [1]

Melting Point 56-57 °C [1]

Boiling Point 464.35 °C (estimate) [3]

Density 1.2731 g/cm3 (estimate) [3]

Vapor Pressure

0.0000011 mmHg

[1]

Water Solubility

Insoluble

[3]

Solubility in Organic Solvents

Soluble in aliphatic
hydrocarbons, ethanol, and
fatty oils; highly soluble in
lower aliphatic ketones and

aromatic hydrocarbons.

[1]

Mechanism of Action: Uncoupling of Oxidative

Phosphorylation

As a member of the dinitrophenol class of pesticides, Dinobuton's primary mode of action is

the uncoupling of oxidative phosphorylation in mitochondria.[4] This process disrupts the

synthesis of ATP, the primary energy currency of the cell. Dinobuton, being lipophilic, can

readily pass through the inner mitochondrial membrane. It then acts as a protonophore,

transporting protons (H*) from the intermembrane space back into the mitochondrial matrix,

bypassing the ATP synthase enzyme complex. This dissipation of the proton gradient

uncouples the electron transport chain from ATP synthesis. Consequently, the energy

generated from the oxidation of substrates is released as heat rather than being used to
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produce ATP.[5] This disruption of cellular energy production is the basis for its acaricidal and
fungicidal activity.
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Caption: Mechanism of Dinobuton as an uncoupler of oxidative phosphorylation.

Acaricidal and Fungicidal Activity

Dinobuton is a non-systemic acaricide and fungicide with contact action.[1][4] It is primarily
effective against the motile stages of spider mites and is also used to control powdery mildew
on various crops.[1] Its application is common in the cultivation of fruits, vegetables, hops, and
vines.[1]

Metabolism and Degradation

In both plants and animals, Dinobuton is metabolized primarily through the hydrolysis of the
carbonate ester linkage to yield its parent phenol, dinoseb (2-sec-butyl-4,6-dinitrophenol).[2][6]
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Dinoseb itself is a potent dinitrophenol pesticide. Further metabolic transformations can occur,
including the reduction of the nitro groups to form amino phenols and subsequent conjugation
with glucose or other molecules.[1][6]
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Caption: Metabolic pathway of Dinobuton in plants and animals.

Toxicology

The acute toxicity of Dinobuton has been evaluated in several animal models. The primary
route of exposure is oral, with dermal and inhalation routes also being of concern. The toxic
effects are consistent with its mechanism of action as an uncoupler of oxidative
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phosphorylation and can include hyperthermia, tachycardia, and in severe cases, liver and
kidney damage.[7]

Table 2: Acute Toxicity of Dinobuton

) Route of
Test Organism L . LDso / LCso Source(s)
Administration

Rat (male) Oral 59 mg/kg [8]

Rat (female) Oral 71 mg/kg [8]

Rat Oral 140 mg/kg [9][10]
Rabbit Dermal > 3200 mg/kg [2][10]

Rat Inhalation (4h) 0.08 mg/L (80 mg/m3) [1112][71[10]

Experimental Protocols

Detailed experimental protocols for the efficacy and toxicity testing of Dinobuton are not
extensively available in the public domain. However, standardized methodologies, such as
those provided by the Organisation for Economic Co-operation and Development (OECD), are
typically employed for the evaluation of pesticides.

Generalized Protocol for Acute Oral Toxicity Testing
(based on OECD Guideline 423)

This protocol outlines a stepwise procedure to determine the acute oral toxicity of a substance.

o Test Animals: Healthy, young adult rodents (typically rats), nulliparous and non-pregnant
females are used. Animals are randomly assigned to treatment groups.

e Housing and Feeding: Animals are housed in appropriate cages under standard laboratory
conditions (temperature, humidity, light cycle). Standard laboratory diet and drinking water
are provided ad libitum, with a brief fasting period before and after administration of the test
substance.
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Dose Preparation: The test substance is typically dissolved or suspended in a suitable
vehicle (e.g., water, corn oil).

Administration: The test substance is administered in a single dose by gavage using a
stomach tube or a suitable intubation cannula.

Procedure: A stepwise procedure is used where the outcome of dosing a group of animals at
one dose level determines the dose for the next group. The starting dose is selected from a
series of fixed dose levels (e.g., 5, 50, 300, 2000 mg/kg).

Observations: Animals are observed for mortality, clinical signs of toxicity (changes in skin,
fur, eyes, mucous membranes, respiratory, circulatory, autonomic and central nervous
systems, and somatomotor activity and behavior), and body weight changes for at least 14
days.

Pathology: A gross necropsy is performed on all animals at the end of the observation
period.

Data Analysis: The number of animals that die within each dose group is recorded, and the
LDso is estimated based on the results of the stepwise dosing.
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Caption: Generalized workflow for an acute oral toxicity study.
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Generalized Protocol for Acaricide and Fungicide
Efficacy Testing

Efficacy trials are conducted to determine the effectiveness of a pesticide against a target pest
under controlled conditions.

o Test System: For acaricidal testing, this could involve infested leaves or whole plants. For
fungicidal testing against powdery mildew, susceptible host plants are used.

o Pest/Pathogen Culture: A healthy and uniform culture of the target mite species or powdery
mildew fungus is maintained.

 Infestation/Inoculation: Test plants or leaf discs are artificially infested with a known number
of mites or inoculated with a spore suspension of the powdery mildew fungus.

o Treatment Application: The test substance (Dinobuton) is formulated at various
concentrations and applied to the infested/inoculated plants, typically as a foliar spray to the
point of runoff. A negative control (water or vehicle spray) and a positive control (a standard
commercial pesticide) are included.

 Incubation: Treated plants are maintained in a controlled environment (greenhouse or growth
chamber) with optimal conditions for the development of the pest or disease.

» Efficacy Assessment:

o Acaricide: Mite mortality is assessed at specific time intervals after treatment. The number
of live and dead mites is counted.

o Fungicide: Disease severity is rated on a standardized scale (e.g., percentage of leaf area
covered by mildew) at specific intervals after inoculation.

o Data Analysis: The data are statistically analyzed to determine the efficacy of the different
concentrations of the test substance compared to the controls. The ECso (effective
concentration to control 50% of the pest/disease) can be calculated.

Conclusion

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b1670692?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670692?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Dinobuton is a dinitrophenol pesticide with established acaricidal and fungicidal properties. Its
mechanism of action, centered on the uncoupling of oxidative phosphorylation, provides a clear
basis for its biological activity. This technical guide has summarized the key chemical, physical,
and toxicological properties of Dinobuton, providing a foundation for further research and
development. While specific experimental protocols for this compound are not readily available,
the generalized methodologies presented here offer a framework for conducting future studies.
It is important to note that Dinobuton is not approved for use in the European Union.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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